Cas no 605661-13-0 (5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine)

5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine structure
605661-13-0 structure
Product Name:5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
CAS No:605661-13-0
MF:C13H12N4S
MW:256.326180458069
CID:2197405
PubChem ID:6539968
Update Time:2025-04-21

5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
    • Thienopyrimidine deriv. 6
    • BDBM8809
    • 605661-13-0
    • SCHEMBL4479287
    • DB-332623
    • XEYSOBWTYDZKAV-UHFFFAOYSA-N
    • CHEMBL370006
    • Inchi: 1S/C13H12N4S/c1-7-10(8-2-4-9(14)5-3-8)11-12(15)16-6-17-13(11)18-7/h2-6H,14H2,1H3,(H2,15,16,17)
    • InChI Key: XEYSOBWTYDZKAV-UHFFFAOYSA-N
    • SMILES: S1C2C(=C(N)N=CN=2)C(C2C=CC(=CC=2)N)=C1C

Computed Properties

  • Exact Mass: 256.07826757Da
  • Monoisotopic Mass: 256.07826757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 106Ų
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